Cas no 50764-83-5 (Acridine, dinitro-(9CI))

Acridine, dinitro-(9CI) structure
Acridine, dinitro-(9CI) structure
Product Name:Acridine, dinitro-(9CI)
CAS No:50764-83-5
MF:C13H7N3O4
MW:269.212382555008
CID:384385
PubChem ID:189987
Update Time:2025-04-19

Acridine, dinitro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Acridine, dinitro-(9CI)
    • 1,2-dinitroacridine
    • 50764-83-5
    • DTXSID40964990
    • SCHEMBL153507
    • Acridine, dinitro-
    • Inchi: 1S/C13H7N3O4/c17-15(18)12-6-5-11-9(13(12)16(19)20)7-8-3-1-2-4-10(8)14-11/h1-7H
    • InChI Key: QIUGUNHEXAZYIY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2C1=CC1C=CC=CC=1N=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 269.04371
  • Monoisotopic Mass: 269.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.542
  • Boiling Point: 521.7°Cat760mmHg
  • Flash Point: 269.3°C
  • Refractive Index: 1.778
  • PSA: 99.17

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